3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(4-fluorobenzyl)azetidine-1-carboxamide

• IUPAC Name: 3-[(2,4-dioxo-1,3-oxazolidin-3-yl)methyl]-N-[(4-fluorophenyl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C15H16FN3O4/c16-12-3-1-10(2-4-12)5-17-14(21)18-6-11(7-18)8-19-13(20)9-23-15(19)22/h1-4,11H,5-9H2,(H,17,21)
• InChI Key: ZJDHXBOQAUVSIL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NCC2=CC=C(C=C2)F)CN3C(=O)COC3=O
• Molecular Formula: C15H16FN3O4
• Molecular Weight: 321.30 g/mol

Description

3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(4-fluorobenzyl)azetidine-1-carboxamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a small molecule inhibitor that has shown promising results in various studies.

Scientific Research Applications

Antibacterial Agents

Compounds related to "3-((2,4-dioxooxazolidin-3-yl)methyl)-N-(4-fluorobenzyl)azetidine-1-carboxamide" have been synthesized and evaluated for their antibacterial properties. For instance, azetidinylquinolones with varying substituents have shown significant in vitro and in vivo antibacterial activity, highlighting the critical role of stereochemistry in enhancing antibacterial efficacy (Frigola et al., 1995). These findings suggest potential applications in designing novel antibacterial agents.

Anticancer and Antiviral Agents

The compound's structural elements, particularly the azetidine and fluorobenzyl moieties, are common in molecules with antiviral and anticancer activities. For instance, N-benzyl aplysinopsin analogs have been synthesized and showed potent in vitro cytotoxicity against various cancer cell lines, indicating their potential as anticancer agents (Penthala et al., 2011). Similarly, studies on poly(ADP-ribose) polymerase (PARP) inhibitors for cancer treatment have identified compounds with structural similarities, emphasizing the role of cyclic amine-containing benzimidazole carboxamides in therapeutic applications (Penning et al., 2009).

Enzyme Inhibition

The exploration of novel enzyme inhibitors is a crucial area of medicinal chemistry. Research on substituted benzenesulfonamides as aldose reductase inhibitors with antioxidant activity has revealed compounds with difluorophenolic groups exhibiting potent in vitro activity. This suggests the potential of integrating similar structural features for developing new enzyme inhibitors (Alexiou & Demopoulos, 2010).

Synthesis of Novel Compounds

The synthesis of novel compounds with potential therapeutic applications continues to be a significant area of research. For example, the development of 3-fluoroazetidine-3-carboxylic acid as a new cyclic fluorinated beta-amino acid suggests the utility of such compounds in medicinal chemistry for creating new drugs (Van Hende et al., 2009).